3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol

• Molecular Formula: C12H19NOS
• Molecular Weight: 225.35 g/mol
• IUPAC Name: 3-[1-(4-methylsulfanylphenyl)ethylamino]propan-1-ol
• InChI: InChI=1S/C12H19NOS/c1-10(13-8-3-9-14)11-4-6-12(15-2)7-5-11/h4-7,10,13-14H,3,8-9H2,1-2H3
• InChI Key: OMLAUESIVHZZJM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)SC)NCCCO

Description

3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol is a secondary alcohol derivative featuring a propan-1-ol backbone substituted with a methylsulfanylphenyl-ethylamino group. The methylsulfanyl group may enhance lipophilicity compared to oxygen- or nitrogen-containing analogs, influencing bioavailability and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol typically involves the reaction of 4-(methylsulfanyl)benzaldehyde with an appropriate amine, followed by reduction and subsequent functionalization to introduce the propanol group. The reaction conditions often include the use of reducing agents such as sodium borohydride or lithium aluminum hydride, and solvents like ethanol or tetrahydrofuran.

Industrial Production Methods

On an industrial scale, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to meet the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives using reducing agents such as lithium aluminum hydride.

Substitution: The methylsulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid, acetic acid.

Reduction: Lithium aluminum hydride, sodium borohydride, ethanol.

Substitution: Alkyl halides, nucleophiles like thiols or amines, polar aprotic solvents.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Thiols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural or functional similarities with 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol, enabling comparative analysis of their properties and applications:

1-(4-(Dimethylamino)phenyl)propan-1-ol

• Structure: Features a dimethylamino (-N(CH₃)₂) group instead of methylsulfanyl (-SMe) at the para position of the phenyl ring.
• Synthesis : Prepared via Grignard reaction using ethyl iodide and magnesium in anhydrous diethyl ether .
• Key Differences: The dimethylamino group increases basicity (pKa ~9–10) compared to the less basic methylsulfanyl group (pKa ~6–7). Higher solubility in polar solvents (e.g., water, ethanol) due to the amino group’s hydrogen-bonding capacity.

1-(4-Methylphenyl)-1-propanol

• Structure: Lacks the amino and sulfur substituents, featuring only a methyl group on the phenyl ring.
• Key Differences: Simpler structure results in lower molecular weight (MW 164.2 g/mol) and higher volatility.

Ritodrine (1-[4-(Phenylmethoxy)phenyl]-2-[[2-[4-(phenylmethoxy)phenyl]ethyl]amino]-1-propanone)

• Structure: Contains a phenylmethoxy substituent and a ketone group, differing in backbone (propanone vs. propanol) and substitution pattern .
• Pharmacological Relevance : Used as a tocolytic agent (prevents preterm labor).
• Key Differences: Ketone functionality increases electrophilicity and metabolic oxidation susceptibility.

1-[4-[3-(4-Phenylpiperazin-1-yl)propoxy]phenyl]propan-1-ol

• Structure : Incorporates a piperazine ring and propoxy linker, increasing molecular complexity (MW 354.5 g/mol) .
• Key Differences :
  • Piperazine moiety introduces additional hydrogen-bonding sites and basicity (pKa ~7–9).
  • Extended propoxy chain may improve membrane permeability and receptor binding affinity in CNS-targeting drugs.

Research Implications and Limitations

• Structural Insights: The methylsulfanyl group in the target compound may confer resistance to oxidative metabolism compared to dimethylamino or ketone-containing analogs .
• Data Gaps: Limited experimental data (e.g., melting points, solubility, bioactivity) for 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol necessitate further characterization.
• Therapeutic Potential: Analogous compounds like Ritodrine highlight the importance of amino-alcohol backbones in drug design, suggesting possible applications in adrenergic modulation or antiviral therapies .

Biological Activity

3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol, with the molecular formula C12H19NOS and a molecular weight of 225.35 g/mol, is an organic compound that has garnered interest in pharmacological research due to its potential biological activities. The compound's structure features a methylsulfanyl-substituted phenyl group, an amino group, and a propanol moiety, which may contribute to its therapeutic effects.

The compound's unique structural characteristics allow for diverse chemical interactions. The presence of the methylsulfanyl group is believed to enhance lipophilicity, improving membrane penetration and bioavailability, which are critical for therapeutic efficacy.

Biological Activities

Research indicates that 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol exhibits notable antimicrobial and anticancer properties. These activities suggest potential applications in treating infections and cancerous conditions.

Anticancer Properties

Preliminary investigations suggest that the compound may inhibit cancer cell proliferation. Its structural components could interact with cellular receptors or enzymes involved in cancer pathways, leading to reduced tumor growth. Further studies are needed to elucidate the precise mechanisms of action.

The biological activity of 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol is likely mediated through interactions with specific molecular targets within biological systems. The amino alcohol moiety can participate in hydrogen bonding and electrostatic interactions, modulating the activity of enzymes or receptors.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol, it is useful to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
2-Amino-2-{1-[4-(methylsulfanyl)phenyl]ethyl}propan-1-ol	C12H19NOS	Similar amino alcohol structure but different functional group positioning.
3-Amino-3-(4-methylphenyl)propan-1-ol	C11H17NO	Lacks the methylsulfanyl group, potentially affecting biological activity and solubility.
2-Methyl-2-{1-[4-(methylsulfanyl)phenyl]ethyl}amino)propan-1-ol	C13H21NOS	Contains an additional methyl group, which may alter pharmacokinetics compared to the target compound.

The unique combination of functional groups in 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol likely enhances its effectiveness in biological applications compared to these similar compounds.

Q & A

Basic Research Questions

Q. How can researchers confirm the structural identity of 3-({1-[4-(Methylsulfanyl)phenyl]ethyl}amino)propan-1-ol using spectroscopic and crystallographic methods?

• Methodology :

• X-ray crystallography : Use SHELX programs (e.g., SHELXL) for refinement and structure validation. Hydrogen bonding and torsion angles should align with IUPAC naming conventions .
• NMR spectroscopy : Analyze signals for the methylsulfanyl group (~2.5 ppm for S–CH3) and hydroxyl proton (~1.5–2.0 ppm). Cross-validate with HSQC and COSY for connectivity .
• Mass spectrometry : Confirm molecular weight (C12H19NOS) via high-resolution MS, ensuring the base peak corresponds to the molecular ion .

Q. What are the key considerations for optimizing the synthesis of this compound to achieve high yield and purity?

• Methodology :

• Reductive amination : React 4-(methylsulfanyl)phenethylamine with 3-oxo-propanol under hydrogenation (e.g., Pd/C catalyst) at 60–80°C. Monitor pH to avoid side reactions .
• Solvent selection : Use polar aprotic solvents (e.g., THF) to enhance reaction kinetics. Purify via column chromatography (silica gel, ethyl acetate/hexane gradient) .
• Yield optimization : Control temperature (<100°C) to prevent decomposition of the methylsulfanyl group .

Q. What analytical techniques are recommended for assessing the purity of this compound in preclinical studies?

• Methodology :

• HPLC : Use a C18 column with UV detection at 254 nm. Compare retention times against certified reference standards .
• Elemental analysis : Verify C, H, N, S content within ±0.3% of theoretical values .
• Thermogravimetric analysis (TGA) : Assess thermal stability; decomposition >150°C indicates high purity .

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data during structural analysis of this compound?

• Methodology :

• Multi-program validation : Cross-check SHELXL refinement with other software (e.g., Olex2) to address discrepancies in bond lengths/angles. Use the R-factor (<5%) and residual density maps to assess reliability .
• Twinned data handling : Apply HKLF5 format in SHELXL for twinned crystals. Compare Flack parameters to confirm absolute configuration .
• Complementary techniques : Validate with solid-state NMR to resolve ambiguities in hydrogen atom positions .

Q. What computational approaches are used to model the compound’s interactions with biological targets (e.g., enzymes or receptors)?

• Methodology :

• Molecular docking : Use AutoDock Vina to simulate binding to sulfhydryl-containing enzymes. Prioritize docking poses with ΔG < −6 kcal/mol .
• MD simulations : Run 100-ns trajectories in GROMACS to assess stability of the methylsulfanyl group in hydrophobic binding pockets. Analyze RMSD (<2 Å) for convergence .
• QSAR modeling : Corrogate substituent effects (e.g., methylsulfanyl vs. chlorophenyl) on bioactivity using MOE descriptors .

Q. What strategies are effective in analyzing the compound’s stability under varying experimental conditions (e.g., pH, light exposure)?

• Methodology :

• Forced degradation studies :
• Acidic/alkaline hydrolysis : Incubate at pH 2 (HCl) and pH 12 (NaOH) for 24h. Monitor degradation via LC-MS; methylsulfanyl oxidation to sulfoxide is a key pathway .
• Photostability : Expose to UV light (320–400 nm) for 48h. Use amber glassware to minimize radical-mediated decomposition .
• Kinetic modeling : Apply Arrhenius equations to predict shelf life at 25°C based on accelerated stability data (40–60°C) .

Contradictory Data Analysis

Q. How should researchers address conflicting biological activity data in studies involving this compound?

• Methodology :

• Dose-response reevaluation : Test activity across a wider concentration range (e.g., 1 nM–100 µM) to identify non-linear effects. Use Hill slopes to assess cooperativity .
• Assay interference checks : Rule out false positives from thiol-reactive artifacts (common with methylsulfanyl groups) via glutathione quenching experiments .
• Orthogonal assays : Compare results from enzymatic inhibition (e.g., fluorogenic substrates) and cell-based assays (e.g., luciferase reporters) .